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Compound of Interest

Compound Name: 3-Ethyl-3-methylhexane

Cat. No.: B13421731

An In-Depth Technical Guide to 3-Ethyl-3-methylhexane: Structure, Properties, and Synthesis

Introduction

3-Ethyl-3-methylhexane is a saturated, branched-chain alkane, a member of the nonane
isomer family with the molecular formula CoH20.[1][2][3] As a chiral molecule, it possesses a
unique three-dimensional structure that, along with its specific physicochemical properties,
makes it a valuable compound in several scientific and industrial domains. This guide provides
a comprehensive overview of 3-Ethyl-3-methylhexane, delving into its molecular structure,
chemical and physical properties, spectroscopic signature, synthesis, and applications. The
content is tailored for researchers, scientists, and professionals in drug development and
chemical synthesis who require a detailed understanding of this specific hydrocarbon. Its
primary applications include serving as a reference standard in analytical chemistry, particularly
gas chromatography, and its use in studies related to fuel properties and hydrocarbon behavior.

[11[2][4]

Molecular Structure and Stereoisomerism

The systematic IUPAC name, 3-Ethyl-3-methylhexane, precisely describes its molecular
architecture.[5] The parent chain is a six-carbon alkane ("hexane").[6][7] Attached to the third
carbon atom of this chain are two substituents: an ethyl group (-CH2CHs) and a methyl group (-
CHs).[8] This substitution pattern results in a tertiary quaternary carbon at the C3 position.
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All carbon atoms within the 3-Ethyl-3-methylhexane molecule are sp? hybridized, leading to a
tetrahedral geometry around each carbon with bond angles approximating 109.5°.[6][9] The
molecule consists exclusively of C-C and C-H single bonds, which are characterized by free
rotation, allowing the molecule to adopt numerous conformations.[9]

As one of the structural isomers of nonane (CoH-2o), it shares the same molecular formula with
other nonane isomers but has a distinct connectivity of atoms.[2][10]

Caption: 2D chemical structure of 3-Ethyl-3-methylhexane.

Physicochemical Properties

The physical and chemical properties of 3-Ethyl-3-methylhexane are characteristic of a
branched alkane of its molecular weight. It is a colorless liquid at room temperature.[1] Due to
its nonpolar nature, it is insoluble in water but readily soluble in nonpolar organic solvents such
as hexane and toluene.[1][2] A summary of its key properties is presented below.
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Property Value Source(s)
IUPAC Name 3-Ethyl-3-methylhexane [5]
Synonyms 3-Methyl-3-ethylhexane [1][3]

CAS Number 3074-76-8 [3][11]
Molecular Formula CoH20 [3B][11][12]
Molar Mass 128.26 g/mol [31I5][13]
Density 0.724 g/cm3 [11][14]
Boiling Point 140.7 °C at 760 mmHg [11][12][14]
Melting Point -112.99 °C [11]

Flash Point 29.2 °C [11][12][14]
Vapor Pressure 7.56 mmHg at 25 °C [11]
Refractive Index 1.4120 [11][12]
SMILES CCCc(c)(ce)ece [11[5]
InChiKey CYWROHZCELEGSE- B15]

UHFFFAOYSA-N

Spectroscopic Profile

The structural features of 3-Ethyl-3-methylhexane can be elucidated using various

spectroscopic techniques.

e 1H and 3C NMR Spectroscopy: The molecule lacks symmetry, meaning each carbon and its

attached protons are in a unique chemical environment. Therefore, the 13C NMR spectrum is

expected to show nine distinct signals, all in the upfield region characteristic of sp3-

hybridized carbons in alkanes.[15] Similarly, the tH NMR spectrum would be complex, with

multiple overlapping multiplets due to the chemically non-equivalent protons and their spin-

spin coupling.
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Mass Spectrometry (MS): In electron ionization mass spectrometry, 3-Ethyl-3-
methylhexane would exhibit a molecular ion peak (M*) at m/z = 128. The fragmentation
pattern would be dominated by the cleavage of C-C bonds to form the most stable
carbocations. Key fragments would likely arise from the loss of methyl (M-15) and ethyl (M-
29) radicals.[3][5]

Infrared (IR) Spectroscopy: The IR spectrum is typical for an alkane, showing strong C-H
stretching vibrations just below 3000 cm~* and C-H bending vibrations for methyl (-CHs) and
methylene (-CHz) groups around 1465 cm~t and 1375 cm~1.[5]

Synthesis and Reactivity
Synthetic Pathways

One of the most direct methods for synthesizing 3-Ethyl-3-methylhexane is through a

Grignard reaction. This involves the reaction of a suitable Grignard reagent with a tertiary

haloalkane. Specifically, methylmagnesium bromide can be reacted with 3-ethyl-3-

chlorohexane to yield the target compound.[11]

Experimental Protocol: Grignhard Synthesis

Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., nitrogen or argon), magnesium turnings are covered with anhydrous
diethyl ether. A solution of methyl bromide in diethyl ether is added dropwise. The reaction is
initiated (sometimes with gentle heating or a crystal of iodine) and proceeds under reflux until
the magnesium is consumed, forming a solution of methylmagnesium bromide.

Reaction with Haloalkane: The solution of the Grignard reagent is cooled in an ice bath. A
solution of 3-ethyl-3-chlorohexane in anhydrous diethyl ether is then added dropwise with
stirring. The reaction mixture is allowed to warm to room temperature and then refluxed for
several hours to ensure the reaction goes to completion.

Workup and Purification: The reaction is quenched by the slow, careful addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
agueous layer is extracted with diethyl ether. The combined organic extracts are washed with
brine, dried over an anhydrous drying agent (e.g., MgSQOa), and filtered.
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« Isolation: The solvent is removed under reduced pressure (rotary evaporation). The resulting
crude product, 3-Ethyl-3-methylhexane, is then purified by fractional distillation to yield the
pure alkane.

3-ethyl-3-chlorohexane
Grignard Reaction Aqueous Workup Purification
. —>- ow
___y\_(in Diethyl Ether) (NH4Cl solution) (Fractional Distillation) 3-Ethyl-3-methylhexane
(Methylmagnesium bromide

(Grignard Reagent)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Ethyl-3-methylhexane.

Chemical Reactivity

As a saturated alkane, 3-Ethyl-3-methylhexane is generally unreactive. Its most significant
reaction is combustion, where it reacts with oxygen to produce carbon dioxide and water,
releasing a substantial amount of energy.[9]

CoH20+ 14 O2 - 9 CO2 + 10 H20

Under specific conditions, such as in the presence of a suitable catalyst, the C-H bonds of 3-
Ethyl-3-methylhexane can undergo functionalization. However, the presence of multiple
primary, secondary, and tertiary C-H bonds with similar reactivity makes achieving high
regioselectivity a significant synthetic challenge.[16]

Applications in Research and Industry

The well-defined structure and properties of 3-Ethyl-3-methylhexane make it useful in several
areas:

e Analytical Reference Standard: It is frequently used as a reference compound in gas
chromatography (GC) for the identification and quantification of hydrocarbons in complex
mixtures like gasoline.[1][4] Its retention index is a known value used for calibrating GC
systems.[17]
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» Fuel Science: The study of branched alkanes is crucial for understanding fuel performance.
The highly branched structure of 3-Ethyl-3-methylhexane contributes to a higher octane
rating, which is a measure of a fuel's resistance to knocking during combustion.[2]

o Chemical Intermediate and Solvent: In laboratory settings, it can be used as a nonpolar
solvent or as a starting material for the synthesis of other functionalized organic molecules.

[2]

Safety and Handling

3-Ethyl-3-methylhexane is a flammable liquid and vapor. It should be handled in a well-
ventilated area, away from heat, sparks, and open flames.[18] It is also classified as an
aspiration hazard, meaning it can be fatal if swallowed and enters the airways.[19]

o Handling: Use personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.[18] Ensure adequate ventilation, and use only non-sparking
tools.[20]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[21]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.

Conclusion

3-Ethyl-3-methylhexane serves as an important model compound for a branched-chain
alkane. Its well-characterized structure and physicochemical properties underpin its utility as an
analytical standard and in fundamental hydrocarbon research. While its reactivity is limited, its
synthesis and potential for selective functionalization present interesting challenges and
opportunities in organic chemistry. A thorough understanding of its properties, handling
requirements, and spectroscopic characteristics is essential for its safe and effective use in
scientific and industrial applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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